![molecular formula C8H12N4O B2431127 1-(2-Aminopyrimidin-4-yl)pyrrolidin-3-ol CAS No. 1314353-46-2](/img/structure/B2431127.png)
1-(2-Aminopyrimidin-4-yl)pyrrolidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(2-Aminopyrimidin-4-yl)pyrrolidin-3-ol” is a compound with the CAS Number: 1314353-46-2 . It has a molecular weight of 180.21 . The IUPAC name for this compound is 1-(2-amino-4-pyrimidinyl)-3-pyrrolidinol .
Synthesis Analysis
The synthesis of 2-aminopyrimidine derivatives, which includes “1-(2-Aminopyrimidin-4-yl)pyrrolidin-3-ol”, involves several steps. These steps include ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines .Molecular Structure Analysis
The InChI code for “1-(2-Aminopyrimidin-4-yl)pyrrolidin-3-ol” is 1S/C8H12N4O/c9-8-10-3-1-7(11-8)12-4-2-6(13)5-12/h1,3,6,13H,2,4-5H2,(H2,9,10,11) . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Protein Kinase Inhibition
The compound has been used in the synthesis of derivatives that have shown potential in inhibiting protein kinases . The planar pyrido[3,4-g]quinazoline tricyclic system was found to be essential for maintaining the protein kinase inhibitory potency .
Antiviral Applications
2-Aminopyrimidin-4 (3H)-one, a similar compound, has been used as a molecular scaffold in the design of biologically active compounds, including those with antiviral activities .
Antitumor Activities
The compound has also been used in the design of biologically active compounds with antitumor activities . For example, 5-bromo-6-phenylisocytosine, a derivative of isocytosine, has been used in clinical practice as a drug for the treatment of bladder cancer .
Treatment of Hyperuricemia
There have been developments in the design of drugs based on isocytosine and its derivatives to combat hyperuricemia .
Neurodegenerative Disorders
Compounds based on isocytosine and its derivatives have been developed for the treatment of neurodegenerative disorders .
Anti-inflammatory and Hormonal Agents
Isocytosine and its derivatives have been used in the design of anti-inflammatory and hormonal agents .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds based on 2-aminopyrimidin-4 (3h)-one have been used in the design of biologically active compounds, including those with antiviral and antitumor activities .
Biochemical Pathways
Compounds based on 2-aminopyrimidin-4 (3h)-one have been used in the development of various drugs, suggesting that they may interact with multiple biochemical pathways .
properties
IUPAC Name |
1-(2-aminopyrimidin-4-yl)pyrrolidin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O/c9-8-10-3-1-7(11-8)12-4-2-6(13)5-12/h1,3,6,13H,2,4-5H2,(H2,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCLPKWQFFNHWTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1O)C2=NC(=NC=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Aminopyrimidin-4-yl)pyrrolidin-3-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.